molecular formula C17H23F3O2 B8587313 Octyl [3-(trifluoromethyl)phenyl]acetate CAS No. 89863-80-9

Octyl [3-(trifluoromethyl)phenyl]acetate

Cat. No.: B8587313
CAS No.: 89863-80-9
M. Wt: 316.36 g/mol
InChI Key: XDQWHHTXUSWJCJ-UHFFFAOYSA-N
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Description

Octyl [3-(trifluoromethyl)phenyl]acetate is a useful research compound. Its molecular formula is C17H23F3O2 and its molecular weight is 316.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

89863-80-9

Molecular Formula

C17H23F3O2

Molecular Weight

316.36 g/mol

IUPAC Name

octyl 2-[3-(trifluoromethyl)phenyl]acetate

InChI

InChI=1S/C17H23F3O2/c1-2-3-4-5-6-7-11-22-16(21)13-14-9-8-10-15(12-14)17(18,19)20/h8-10,12H,2-7,11,13H2,1H3

InChI Key

XDQWHHTXUSWJCJ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCOC(=O)CC1=CC(=CC=C1)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 3-trifluoromethylphenylacetic acid (150.0 g), n-octanol (130.0 g), p-toluenesulphonic acid (9.5 g) and benzene (800 ml) is refluxed for 7 hours with a Dean-Stark separator. The solution is washed with a 10% aqueous solution of sodium carbonate (3×500 ml) and with water (3×500 ml). After drying over magnesium sulphate, the solvent is evaporated in vacuo. The residue is distilled (95°-97°/2·10-2Torr) to yield n-octyl 3-trifluoromethylphenylacetate.
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150 g
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130 g
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9.5 g
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800 mL
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solvent
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Synthesis routes and methods II

Procedure details

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